Cas no 156937-56-3 (2(1H)-Quinolinone,6-hydroxy-8-methyl-5-(2-propen-1-yl)-)

• Product name: 2(1H)-Quinolinone,6-hydroxy-8-methyl-5-(2-propen-1-yl)-
• CAS No: 156937-56-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 107633
• PubChem ID: 23369736

2(1H)-Quinolinone,6-hydroxy-8-methyl-5-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,6-hydroxy-8-methyl-5-(2-propen-1-yl)-
• 2(1H)-Quinolinone, 6-hydroxy-8-methyl-5-(2-propenyl)- (9CI)
• SCHEMBL9094062
• 156937-56-3
• 5-allyl-6-hydroxy-8-methylcarbostyril
• 6-hydroxy-8-methyl-5-prop-2-enyl-1H-quinolin-2-one
• BBFWZZUBCZZONN-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H13NO2/c1-3-4-9-10-5-6-12(16)14-13(10)8(2)7-11(9)15/h3,5-7,15H,1,4H2,2H3,(H,14,16)
• InChI Key： BBFWZZUBCZZONN-UHFFFAOYSA-N
• SMILES： C=CCC1=C(O)C=C(C)C2NC(C=CC1=2)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines